Cas no 1185119-76-9 (3-(3-fluorophenoxy)pyrrolidine hydrochloride)

• Product Name: 3-(3-fluorophenoxy)pyrrolidine hydrochloride
• CAS No: 1185119-76-9
• MF: C₁₀H₁₃ClFNO
• MW: 217.667725324631
• MDL: MFCD09879239
• CID: 1004509
• PubChem ID: 45075500
• Update Time: 2025-05-25

3-(3-fluorophenoxy)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-FLUORO-PHENOXY)-PYRROLIDINE HYDROCHLORIDE
• 3-(3-Fluorophenoxy)pyrrolidine hydrochloride
• AG-A-51337
• CTK7C2061
• FT-0678080
• I11-848
• MolPort-003-993-209
• G41805
• 1185119-76-9
• F2167-1696
• 3-(3-Fluorophenoxy)pyrrolidine--hydrogen chloride (1/1)
• AKOS015849702
• EN300-134564
• 3-(3-FLUOROPHENOXY)PYRROLIDINEHYDROCHLORIDE
• DTXSID40663057
• CS-0308830
• SB31066
• 3-(3-fluorophenoxy)pyrrolidine;hydrochloride
• 3-(3-fluorophenoxy)pyrrolidine hydrochloride

• MDL： MFCD09879239
• Inchi： 1S/C10H12FNO.ClH/c11-8-2-1-3-9(6-8)13-10-4-5-12-7-10;/h1-3,6,10,12H,4-5,7H2;1H
• InChI Key： KIOIQSJHJSONKS-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)OC1CNCC1

Computed Properties

• Exact Mass: 217.0669699g/mol
• Monoisotopic Mass: 217.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

3-(3-fluorophenoxy)pyrrolidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(3-fluorophenoxy)pyrrolidine hydrochloride

Comprehensive Overview of 3-(3-fluorophenoxy)pyrrolidine hydrochloride (CAS No. 1185119-76-9)

The compound 3-(3-fluorophenoxy)pyrrolidine hydrochloride (CAS No. 1185119-76-9) is a fluorinated pyrrolidine derivative with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a fluorophenoxy moiety attached to a pyrrolidine ring, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery, particularly in targeting neurological and metabolic disorders.

One of the key reasons for the growing attention toward 3-(3-fluorophenoxy)pyrrolidine hydrochloride is its relevance in the development of central nervous system (CNS) therapeutics. The fluorine atom in its structure enhances binding affinity and metabolic stability, which are critical factors in CNS drug design. Recent studies have explored its utility as a precursor for dopamine receptor modulators and serotonin reuptake inhibitors, aligning with the current focus on mental health and neurodegenerative diseases.

From a synthetic chemistry perspective, CAS No. 1185119-76-9 is often utilized in cross-coupling reactions and amine functionalization. Its hydrochloride salt form improves solubility, facilitating its use in aqueous and organic reaction systems. This adaptability has made it a popular choice for high-throughput screening and medicinal chemistry optimization, addressing the demand for efficient and scalable synthetic routes in modern drug development.

In addition to its pharmaceutical applications, 3-(3-fluorophenoxy)pyrrolidine hydrochloride has garnered interest in material science. Its fluorinated aromatic system contributes to the design of advanced polymers and liquid crystals, which are pivotal in electronics and optoelectronics. This dual applicability in both life sciences and materials engineering underscores its versatility and broadens its market appeal.

Environmental and safety considerations are also paramount when discussing CAS No. 1185119-76-9. While the compound is not classified as hazardous under current regulations, proper handling and disposal protocols are recommended to minimize ecological impact. The pharmaceutical industry's shift toward green chemistry has further driven the development of sustainable synthesis methods for such intermediates, reflecting global trends in environmental responsibility.

For researchers seeking reliable sources of 3-(3-fluorophenoxy)pyrrolidine hydrochloride, quality assurance is critical. Reputable suppliers provide high-purity batches with detailed analytical certificates (e.g., HPLC, NMR) to ensure consistency in experimental outcomes. This emphasis on quality aligns with the broader industry movement toward reproducible research and data integrity, which are hot topics in academic and industrial circles.

Looking ahead, the demand for CAS No. 1185119-76-9 is expected to rise, driven by its multifaceted applications and the expanding frontiers of precision medicine and smart materials. Innovations in catalytic synthesis and computational modeling are likely to further enhance its accessibility and utility, solidifying its position as a cornerstone in contemporary chemical research.